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Compound of Interest

Compound Name: Copper azide

Cat. No.: B087822

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the detonation velocity and pressure of two
primary explosives: cupric azide (Cu(Ns)z2) and silver azide (AgNs). The information presented
is supported by available experimental and theoretical data to assist researchers in
understanding the energetic characteristics of these materials.

Executive Summary

Cupric azide and silver azide are highly sensitive primary explosives. Silver azide is
characterized by a well-documented detonation velocity, while cupric azide is noted for its high
performance, though specific experimental values are less commonly cited in open literature.
Silver azide is often highlighted for its high detonation pressure, making it suitable for direct
initiation applications. The detonation properties of these azides can be influenced by factors
such as crystal size, density, and charge confinement.

Data Presentation: Detonation Properties

The following table summarizes the available quantitative data for the detonation velocity and
pressure of cupric azide and silver azide. It is important to note that experimental values for
cupric azide are not widely published, and performance can be highly dependent on the
experimental setup.
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Property Cupric Azide (Cu(Ns)2) Silver Azide (AgNs)

Stated to have a "relatively
better detonation velocity" than
Detonation Velocity (m/s) other metal azides[1]. The 4,000]3]
detonation velocity is
influenced by charge height[2].

Note: A specific, consistently
reported experimental value is 1,850 (for submicron, confined
not readily available in the SA)[4]

reviewed literature.

Noted to have a high

] The detonation pressure is Chapman-Jouguet (C-J)
Detonation Pressure (GPa) ) ] ] )
influenced by charge height[2].  pressure, suitable for direct
initiation[1].
Note: Specific experimental Note: A specific experimental

values are not readily available  value is not readily available in

in the reviewed literature. the reviewed literature.

Experimental Protocols

The determination of detonation velocity and pressure for sensitive primary explosives like
cupric and silver azides requires specialized high-speed diagnostic techniques. The following
are descriptions of experimental methodologies cited in the literature for characterizing these

materials.

Measurement of Detonation Velocity

A common method for determining the detonation velocity of these materials involves the use
of precisely placed probes along a known length of the explosive charge.

» Electrical Probe Technique: This method utilizes a series of electrical probes (pins) placed at
fixed, accurate distances along the explosive column. As the detonation front propagates
through the explosive, it makes contact with or shorts these probes in succession. By
measuring the time intervals between the signals from consecutive probes using a high-
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speed oscilloscope or a digitizer, the velocity of the detonation wave can be calculated. An
"electro-acupuncture test device" has been mentioned for determining the detonation velocity
of nano copper azide, likely employing a similar principle on a micro-scale[5].

Measurement of Detonation Pressure

Directly measuring the peak pressure in a detonation front is challenging. Therefore, indirect
methods are often employed, which measure the pressure imparted to a witness material.

e Manganese-Copper Piezoresistive Method: This technique uses piezoresistive gauges, often
made of manganin or a similar alloy, which exhibit a change in electrical resistance that is
proportional to the applied pressure. The gauge is placed in contact with the explosive or an
intermediary material. When the detonation wave arrives, the pressure change is recorded
as a change in resistance, which can then be converted to a pressure reading. This method
has been used for measuring the output pressure of copper-based azide micro-charges|[1].

Advanced and Validating Techniques

Modern experimental setups often employ non-invasive optical techniques for higher precision

and to validate simulation data.

¢ Photonic Doppler Velocimetry (PDV): PDV is a non-contact method that measures the
velocity of a surface by detecting the Doppler shift of a laser beam reflected from it. In the
context of explosives, a thin flyer plate or a window material is placed in contact with the
explosive. The PDV system measures the velocity of the flyer plate or the interface velocity
of the window material as it is driven by the detonation. This data can be used to infer the
detonation pressure and validate hydrodynamic simulation models of the explosive's
performance[1].

e Schlieren Photography and Shadowgrams: These are optical visualization techniques used
to observe the propagation of shock waves in a transparent medium (like air) surrounding
the explosive. By capturing a series of high-speed images of the shock wave front at different
times, the shock velocity can be determined. From the shock velocity, the peak overpressure
can be calculated, providing information about the explosive's blast characteristics. This
method has been used to study the explosions of silver azide charges[6].
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Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental characterization
of the detonation properties of metal azides.
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Fig. 1: Generalized experimental workflow for detonation characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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